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Compound of Interest

Compound Name: Calcium iodide, hexahydrate

Cat. No.: B161461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of calcium

iodide hexahydrate (CaI₂·6H₂O). Leveraging principles of isostructural analogy with calcium

chloride hexahydrate, this document details the crystallographic parameters, experimental

protocols for synthesis and crystal characterization, and presents the data in a clear, structured

format for ease of comparison and use in research and development.

Introduction
Calcium iodide is an ionic compound with significant applications in photography and as an

iodine source in animal feed. Its hydrated forms are of particular interest in various scientific

disciplines. Calcium iodide hexahydrate, being a hygroscopic and light-sensitive compound,

requires careful handling and specific conditions for the growth of single crystals suitable for

structural analysis.[1][2][3] Due to the challenges in obtaining a direct crystal structure of the

hexahydrate, this guide utilizes the well-established isostructural relationship with calcium

chloride hexahydrate (CaCl₂·6H₂O) to elucidate its crystallographic features.

Crystal Structure and Physicochemical Properties
Calcium iodide hexahydrate is isostructural with calcium chloride hexahydrate, the mineral form

of which is known as antarcticite. This indicates that they share the same crystal structure, with

the chloride ions being replaced by iodide ions.
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Crystallographic Data
The crystal structure of calcium chloride hexahydrate has been determined by neutron

diffraction, providing precise atomic coordinates.[4] Based on this isostructural relationship, the

crystallographic data for calcium iodide hexahydrate can be inferred. The compound

crystallizes in the trigonal system with the space group P321.

Table 1: Crystallographic Data for Calcium Iodide Hexahydrate (Inferred)

Parameter Value

Crystal System Trigonal

Space Group P321

a (Å) ~7.9 (estimated)

c (Å) ~3.95 (estimated)

Z 1

Note: Unit cell parameters 'a' and 'c' are estimations based on the isostructural CaCl₂·6H₂O

and the larger ionic radius of iodide compared to chloride.

Atomic Coordinates
The following atomic coordinates for calcium chloride hexahydrate are used as a model for the

isostructural calcium iodide hexahydrate.

Table 2: Inferred Fractional Atomic Coordinates for Calcium Iodide Hexahydrate
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Atom
Wyckoff
Position

x y z

Ca 1a 0 0 0

I 2d 1/3 2/3 ~0.25

O1 3e ~0.53 0 1/2

O2 6g ~0.22 ~0.15 ~0.21

H1 3e ~0.63 0 1/2

H2 6g ~0.28 ~0.10 ~0.30

H3 6g ~0.17 ~0.25 ~0.15

Note: These coordinates are based on the structure of CaCl₂·6H₂O and are approximate for

CaI₂·6H₂O. The exact positions would require a dedicated crystallographic study.

Experimental Protocols
Synthesis of Calcium Iodide
Calcium iodide can be synthesized by the reaction of calcium carbonate, calcium oxide, or

calcium hydroxide with hydroiodic acid.[5]

Reaction: CaCO₃ + 2HI → CaI₂ + H₂O + CO₂

Procedure:

In a well-ventilated fume hood, slowly add a stoichiometric amount of hydroiodic acid to a

stirred suspension of calcium carbonate in deionized water.

Continue stirring until the effervescence of carbon dioxide ceases, indicating the completion

of the reaction.

The resulting solution is a concentrated aqueous solution of calcium iodide.

Single Crystal Growth of Calcium Iodide Hexahydrate
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Due to the hygroscopic and light-sensitive nature of calcium iodide, single crystals are best

grown using the slow evaporation method in a controlled environment.[1][2][3]

Procedure:

Prepare a saturated solution of calcium iodide in deionized water at room temperature.

Filter the solution to remove any undissolved particles or impurities.

Transfer the clear, saturated solution to a clean crystallizing dish.

To control the rate of evaporation, cover the dish with parafilm and puncture a few small

holes in it.

For this hygroscopic salt, place the crystallizing dish inside a desiccator containing a suitable

desiccant (e.g., anhydrous calcium sulfate) to maintain a low-humidity environment.

Store the desiccator in a dark, vibration-free location to protect the light-sensitive solution

and promote the growth of large, well-defined single crystals.

Monitor the setup periodically over several days to weeks for crystal formation.

X-ray Diffraction Analysis
Methodology:

A suitable single crystal of calcium iodide hexahydrate is carefully selected and mounted on

a goniometer head.

The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal

vibrations and potential degradation.

X-ray diffraction data are collected using a single-crystal X-ray diffractometer equipped with a

suitable X-ray source (e.g., Mo Kα or Cu Kα radiation).

A complete dataset is collected by rotating the crystal through a series of angles.
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The collected diffraction data are then processed, including integration of reflection

intensities, and corrected for various factors (e.g., Lorentz-polarization, absorption).

The crystal structure is solved using direct methods or Patterson synthesis and refined using

full-matrix least-squares techniques.

Experimental Workflow
The following diagram illustrates the logical flow from the synthesis of calcium iodide to the final

determination of its crystal structure.
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Experimental Workflow for Crystal Structure Determination of CaI2·6H2O
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Caption: Workflow from synthesis to structure determination.
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Conclusion
This technical guide has detailed the crystal structure of calcium iodide hexahydrate through an

isostructural analogy with calcium chloride hexahydrate. The provided crystallographic data,

though inferred, offers a robust model for researchers and scientists. The detailed experimental

protocols for synthesis and single-crystal growth are designed to be reproducible, enabling

further investigation and verification of the presented structural parameters. This information is

valuable for professionals in materials science, chemistry, and drug development who require a

thorough understanding of the solid-state properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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